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Compound of Interest

Compound Name: Sodium o-cresolate

Cat. No.: B1260490

Technical Support Center: Sodium O-Cresolate

Welcome to the technical support center for sodium o-cresolate. This resource is designed for
researchers, scientists, and drug development professionals to address common challenges
associated with the hygroscopic nature of this compound in experimental settings.

Frequently Asked Questions (FAQSs)
Q1: What is sodium o-cresolate and why is it hygroscopic?

Sodium o-cresolate (sodium 2-methylphenolate) is the sodium salt of o-cresol. Its ionic nature
and the presence of the phenoxide group make it prone to absorbing moisture from the
atmosphere. This property, known as hygroscopicity, can lead to physical and chemical
changes in the material if not handled correctly.[1]

Q2: How does moisture absorption affect my experiments?
Moisture absorption can significantly impact experimental outcomes in several ways:

e |naccurate Measurements: The absorbed water increases the mass of the sodium o-
cresolate, leading to errors in concentration calculations for solutions.

» Altered Physical State: The compound may change from a solid to a sticky or semi-liquid
state, making it difficult to handle and weigh accurately.[1]
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e Reaction Interference: Water can act as an unwanted reactant or alter the reaction
conditions. For instance, in reactions sensitive to water, such as the Williamson ether
synthesis, the presence of moisture can lead to the formation of byproducts and reduce the
yield of the desired ether.[2][3]

o Degradation: Over time, exposure to moisture and air can lead to the degradation of sodium
o-cresolate, indicated by a darkening in color.[4] The compound can also react with carbon
dioxide in the air.[4]

Q3: How should | store sodium o-cresolate to minimize moisture absorption?
To maintain the integrity of sodium o-cresolate, proper storage is crucial:

« Airtight Containers: Store the compound in a tightly sealed, airtight container. Special caps,
such as Sure/Seal™ bottles, can provide an excellent barrier against atmospheric moisture.

[5]

» Desiccator: For long-term storage or after opening the original container, place the container
inside a desiccator containing a suitable desiccant like silica gel, calcium chloride, or
phosphorus pentoxide.[4]

 Inert Atmosphere: For highly sensitive experiments, storing and handling the compound in a
glove box under an inert atmosphere (e.g., nitrogen or argon) is the most effective method.

[6]

e Cool and Dry Environment: Store the compound in a cool, dry, and dark place to prevent
degradation from heat and light.[4]
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Issue

Possible Cause

Troubleshooting Steps

Inconsistent reaction yields.

Inaccurate weighing due to

moisture absorption.

1. Dry the sodium o-cresolate
before use (see Experimental
Protocols). 2. Weigh the
compound quickly to minimize
air exposure. 3. Handle and
weigh the compound in a glove

box for critical applications.

Presence of water interfering

with the reaction.

1. Ensure all solvents and
other reagents are anhydrous.
2. Dry glassware thoroughly in

an oven before use.[7]

Sodium o-cresolate is clumpy

or has turned into a paste.

Significant moisture absorption

from the atmosphere.

1. If the experiment is not
highly sensitive to moisture,
you may be able to break up
clumps with a spatula.[5] 2.
For best results, dry the
material under vacuum to
remove absorbed water (see

Experimental Protocols).

The compound has darkened

in color.

Exposure to air and light,
leading to oxidation or

degradation.[4]

1. While a slight color change
may not significantly affect all
applications, for high-purity
work, it is best to use fresh,
properly stored material. 2.
Store the compound in a dark

or amber container.
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1. Refer to solubility data (see
Data Presentation section). 2.

Consider using a different

Difficulty dissolving the The compound may have
] ) o o solvent or a co-solvent system.
compound in an organic limited solubility in the chosen ] )
3. Gentle heating may improve
solvent. solvent.

solubility, but be cautious of
potential degradation at

elevated temperatures.

Data Presentation

The following tables provide quantitative data for sodium o-cresolate and related compounds
to aid in experimental design.

Table 1: Physical and Chemical Properties of Sodium o-Cresolate and Related Compounds

Sodium p-
Sodium o- - Sodium Phenoxide
Property Cresolate (for .
Cresolate . (for comparison)
comparison)

Molecular Formula C7H7NaOI5] C7H7NaOI8] CeHsNaOJ[9]
Molecular Weight 130.12 g/mol [5] 130.12 g/mol [8] 116.09 g/mol [9]
o White crystalline White crystalline
Appearance Amber liquid[4] ) ]
solid[10] solid[9]

Melting Point 30 °C[11] Not available >300 °C[2]

Emits toxic vapors of Ignites when heated in

- ] ] i ) Decomposes at 450

Decomposition sodium oxide upon air, even when moist. oc

heating.[4] [12] '

Table 2: Solubility Data

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b1260490?utm_src=pdf-body
https://www.benchchem.com/product/b1260490?utm_src=pdf-body
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=7430
https://pmc.ncbi.nlm.nih.gov/articles/PMC11904762/
https://en.wikipedia.org/wiki/Sodium_phenoxide
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=7430
https://pmc.ncbi.nlm.nih.gov/articles/PMC11904762/
https://en.wikipedia.org/wiki/Sodium_phenoxide
https://www.cs.gordon.edu/courses/organic/_williamson_old.html
https://www.chembk.com/en/chem/Sodium%20phenoxide
https://en.wikipedia.org/wiki/Sodium_phenoxide
https://pmc.ncbi.nlm.nih.gov/articles/PMC6017861/
https://www.fishersci.co.uk/shop/products/sodium-phenoxide-98-thermo-scientific/11431597
https://www.cs.gordon.edu/courses/organic/_williamson_old.html
https://pubmed.ncbi.nlm.nih.gov/40093511/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Compound Solvent Solubility Temperature
Sodium p-Cresolate Water 2.59/100 mL 50 °CJ8]
Water 5.0g/100 mL 100 °C[8]

Ethanol Miscible Room Temperature[8]

Acetone Miscible Room Temperature[8]

Room Temperature[2]

Sodium Phenoxide Water Very soluble (10]

Room Temperature[2]

Ethanol Soluble

[5]
Acetone Soluble Room Temperature[2]
Tetrahydrofuran (THF)  Soluble Room Temperature[5]

Note: Specific solubility data for sodium o-cresolate in various organic solvents is not readily
available. The data for sodium p-cresolate and sodium phenoxide can be used as an
estimation.

Experimental Protocols

Protocol 1: Drying of Sodium o-Cresolate Using a
Vacuum Oven

This protocol describes a general method for drying hygroscopic organic salts.
Objective: To remove absorbed moisture from sodium o-cresolate.

Materials:

e Hygroscopic sodium o-cresolate

e Vacuum oven

o Schlenk flask or other suitable vacuum-rated container
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Vacuum pump

Desiccator

Procedure:

Place the sodium o-cresolate in a clean, dry Schlenk flask.
Connect the flask to a vacuum line and place it inside a vacuum oven.
Begin to apply vacuum slowly to avoid bumping of the material.

Once a stable vacuum is achieved, gradually increase the temperature of the oven. A
temperature of 60-80°C is a general starting point for drying organic salts, but it should be
kept well below the compound's melting or decomposition temperature.[13]

Dry for 12-24 hours under vacuum. The exact time will depend on the amount of material
and the level of moisture.[13]

To confirm dryness, the material can be weighed periodically until a constant weight is
achieved.

Once dry, turn off the oven heating and allow the flask to cool to room temperature under
vacuum.

Break the vacuum with an inert gas (e.g., nitrogen or argon).

Immediately transfer the dried sodium o-cresolate to a desiccator for storage or use it
directly in your experiment.

Protocol 2: Determination of Moisture Content by Karl
Fischer Titration

This protocol provides a general procedure for determining the water content in a hygroscopic

solid.

Objective: To quantify the amount of water in a sample of sodium o-cresolate.
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Materials:

Karl Fischer titrator (volumetric or coulometric)

Karl Fischer reagent(s)

Anhydrous methanol or other suitable solvent

Sodium o-cresolate sample

Airtight syringe or weighing boat for sample introduction

Procedure:

Titrator Preparation: Prepare the Karl Fischer titrator according to the manufacturer's
instructions. This typically involves adding the appropriate solvent to the titration vessel and
pre-titrating to a dry endpoint to eliminate any ambient moisture in the solvent.

Sample Preparation: Accurately weigh a suitable amount of the sodium o-cresolate sample.
The sample size will depend on the expected water content and the type of titrator used
(volumetric for higher water content, coulometric for trace amounts).[14][15]

Sample Introduction: Quickly and carefully introduce the weighed sample into the titration
vessel. For highly hygroscopic solids, this should be done as swiftly as possible to minimize
exposure to atmospheric moisture.

Titration: Start the titration. The instrument will automatically add the Karl Fischer reagent
and stop at the endpoint.

Calculation: The instrument's software will calculate the water content, usually expressed as
a percentage or in parts per million (ppm).

Blank Measurement: It is good practice to run a blank measurement with the solvent to
account for any residual moisture.

Visualizations
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Logical Workflow for Handling Hygroscopic Sodium o-
Cresolate

Workflow for Handling Sodium o-Cresolate
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Caption: A logical workflow for the proper handling and use of hygroscopic sodium o-
cresolate.
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Reaction Scheme: Williamson Ether Synthesis

Williamson Ether Synthesis with Sodium o-Cresolate
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Caption: Williamson ether synthesis involving sodium o-cresolate and the potential

interference of moisture.

Postulated Signaling Pathway of a Related Cresol

Compound

The following diagram illustrates the effect of p-cresol, a compound structurally similar to o-

cresol, on intracellular calcium signaling, which can be a point of consideration in biological

experiments.
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Postulated Signaling Pathway for p-Cresol
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Caption: A diagram showing the postulated effect of p-cresol on intracellular calcium levels.[8]
[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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